Cas no 743452-33-7 (5-ethyl-3-(2-methoxyethyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 5-ethyl-3-(2-methoxyethyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 743452-33-7
• MF: C₁₂H₁₆N₂O₂S₂
• MW: 284.397640228271
• CID: 5710515
• PubChem ID: 4829994
• Update Time: 2025-10-29

5-ethyl-3-(2-methoxyethyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-3-(2-methoxyethyl)-6-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• Z55992931
• EN300-09023
• 743452-33-7
• AKOS005198617
• 5-ethyl-3-(2-methoxyethyl)-6-methyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• 5-ethyl-3-(2-methoxyethyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one

• Inchi： 1S/C12H16N2O2S2/c1-4-8-7(2)18-10-9(8)11(15)14(5-6-16-3)12(17)13-10/h4-6H2,1-3H3,(H,13,17)
• InChI Key： DKAZKBLWOXJSJT-UHFFFAOYSA-N
• SMILES： S1C(C)=C(CC)C2C(N(C(NC1=2)=S)CCOC)=O

Computed Properties

• Exact Mass: 284.06532010g/mol
• Monoisotopic Mass: 284.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 102Ų

Additional information on 5-ethyl-3-(2-methoxyethyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one

Introduction to 5-ethyl-3-(2-methoxyethyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one (CAS No. 743452-33-7)

5-ethyl-3-(2-methoxyethyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrimidine class, a scaffold that has been extensively explored for its potential biological activities. The presence of multiple functional groups, including ethyl, methoxyethyl, methyl, and sulfanyl substituents, contributes to its unique chemical properties and makes it a promising candidate for further investigation.

The CAS number 743452-33-7 uniquely identifies this molecule and distinguishes it from other compounds with similar structures. This numbering system ensures precise chemical identification and facilitates accurate documentation in scientific literature and patents. The compound's molecular formula and structural arrangement are critical factors that influence its reactivity, solubility, and ultimately, its biological efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 5-ethyl-3-(2-methoxyethyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways, making it a potential therapeutic agent for conditions such as arthritis and autoimmune disorders. Additionally, its structural features may contribute to its ability to cross the blood-brain barrier, which is essential for treating central nervous system disorders.

In vitro studies have demonstrated the compound's ability to modulate key signaling pathways associated with cell proliferation and apoptosis. The sulfanyl group, in particular, has been identified as a critical moiety that enhances binding affinity to certain protein targets. This finding aligns with the broader trend in drug discovery where structure-activity relationship (SAR) studies are used to optimize lead compounds for improved pharmacological profiles.

The thienopyrimidine core of 5-ethyl-3-(2-methoxyethyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one is a well-documented pharmacophore in medicinal chemistry. Numerous derivatives of this scaffold have shown promise in preclinical trials for their anti-cancer, anti-inflammatory, and antimicrobial properties. The introduction of diverse substituents at specific positions on the ring system allows for fine-tuning of biological activity while maintaining overall structural integrity.

One of the most compelling aspects of this compound is its potential to serve as a starting point for the development of novel therapeutics. Researchers are particularly interested in exploring its interactions with kinases and other enzymes implicated in metabolic diseases. The methyl and ethyl groups attached to the thiophene ring may play a crucial role in determining the compound's selectivity and potency against these targets.

The synthesis of 5-ethyl-3-(2-methoxyethyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one presents both challenges and opportunities for synthetic chemists. Advanced methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These techniques not only improve yield but also allow for greater control over regioselectivity during synthesis.

From a regulatory perspective, the compound must undergo rigorous testing to ensure safety and efficacy before it can be considered for clinical use. Current research focuses on optimizing its pharmacokinetic properties through structural modifications aimed at enhancing bioavailability and reducing toxicity. The long tail keywords, such as "pharmacokinetic optimization" and "structure-based drug design," are central to these efforts.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process by enabling rapid evaluation of large libraries of compounds for biological activity. 5-Ethyl-3-(2-methoxyethyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one has been tested in several HTS campaigns targeting diseases ranging from cancer to neurodegenerative disorders. Positive hits from these screens have validated its potential as a drug candidate worthy of further investigation.

In conclusion,5-Ethyl-3-(2-methoxyethyl)-6-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one represents a significant advancement in pharmaceutical research due to its complex structure and promising biological activities. Its unique chemical features make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound,CAS No. 743452-33-7 will serve as a vital identifier for scientists worldwide engaged in studying its potential benefits.